Cas no 3540-43-0 (2,6-Piperazinediethanol)

2,6-Piperazinediethanol structure
2,6-Piperazinediethanol structure
Product Name:2,6-Piperazinediethanol
CAS No:3540-43-0
MF:C8H18N2O2
MW:174.240722179413
CID:295950
PubChem ID:45099616
Update Time:2025-04-19

2,6-Piperazinediethanol Chemical and Physical Properties

Names and Identifiers

    • 2,6-Piperazinediethanol
    • 2,2'-PIPERAZINE-2,3-DIYLDIETHANOL
    • 2-[6-(2-hydroxyethyl)piperazin-2-yl]ethanol
    • 2,2’’-PIPERAZINE-2,6-DIYLDIETHANOL
    • 2,6-Piperazinediethanol(7CI,8CI)
    • 2,2'-(Piperazine-2,6-diyl)di(ethan-1-ol)
    • DTXSID80668001
    • 3540-43-0
    • Inchi: 1S/C8H18N2O2/c11-3-1-7-5-9-6-8(10-7)2-4-12/h7-12H,1-6H2
    • InChI Key: NVIJLVAUKMTVLO-UHFFFAOYSA-N
    • SMILES: OCCC1CNCC(CCO)N1

Computed Properties

  • Exact Mass: 174.13694
  • Monoisotopic Mass: 174.137
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.4
  • Topological Polar Surface Area: 64.5A^2

Experimental Properties

  • PSA: 64.52
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